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Compound of Interest

Compound Name:
Succinic acid-mono-N-

phenylsulfonylamide

Cat. No.: B561288 Get Quote

IUPAC Name: 4-Oxo-4-(phenylsulfonamido)butanoic acid

Synonyms: Succinic acid-mono-N-phenylsulfonylamide, N-(Phenylsulfonyl)succinamic acid

CAS Number: 100462-43-9

This technical guide provides a comprehensive overview of 4-oxo-4-

(phenylsulfonamido)butanoic acid, a compound of interest to researchers in chemistry and drug

discovery. Due to the limited availability of specific experimental data for this molecule in public

literature, this guide also includes information on closely related compounds and general

activities of the broader chemical class to provide a contextual understanding.

Physicochemical Properties
The fundamental physicochemical properties of 4-oxo-4-(phenylsulfonamido)butanoic acid are

summarized below. This information is crucial for its handling, formulation, and application in

experimental settings.

Property Value Source

Molecular Formula C₁₀H₁₁NO₅S [1]

Molecular Weight 257.26 g/mol [1]
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Note: Further experimental data such as melting point, boiling point, and solubility for this

specific compound are not readily available in the cited literature.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-oxo-4-

(phenylsulfonamido)butanoic acid is not available in the reviewed literature, a method for a

closely related analog, N-(4-methylphenylsulfonyl)succinamic acid, has been published.[2] It is

anticipated that a similar synthetic approach would be applicable.

Synthesis of N-(4-Methylphenylsulfonyl)succinamic
Acid[2]
This protocol describes the synthesis of a structurally similar compound and can serve as a

template for the synthesis of 4-oxo-4-(phenylsulfonamido)butanoic acid by substituting p-

toluenesulfonamide with benzenesulfonamide.

Materials:

p-Toluenesulfonamide (0.01 mole)

Succinic anhydride (0.015 mole)

4-Dimethylaminopyridine (DMAP) (0.01 mole)

Dichloromethane (DCM)

Dilute Hydrochloric Acid (HCl)

Water

Ethyl acetate

Procedure:

A solution of p-toluenesulfonamide (0.01 mole) in dichloromethane is prepared.
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To this solution, succinic anhydride (0.015 mole) and 4-dimethylaminopyridine (0.01 mole)

are added.

The reaction mixture is stirred for 18 hours at room temperature to allow for the completion

of the reaction.

Following the stirring period, the reaction mixture is concentrated to dryness.

The resulting solid is washed thoroughly with dilute HCl and then with water to remove any

unreacted base and succinic anhydride.

The crude product is recrystallized from ethyl acetate to yield the pure N-(4-

methylphenylsulfonyl)succinamic acid.

Purity and Characterization:

The purity of the final compound was confirmed by its constant melting point (173–175 °C) and

characterized by its infrared spectrum.[2]

Below is a workflow diagram illustrating the probable synthetic pathway for 4-oxo-4-

(phenylsulfonamido)butanoic acid based on the synthesis of its methylated analog.
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Reactants Reaction Conditions

Work-up & Purification

Succinic Anhydride

Acylation Reaction

Benzenesulfonamide Dichloromethane (Solvent) DMAP (Base) 18h at Room Temperature

Concentration to Dryness

Washing with dilute HCl and Water

Recrystallization from Ethyl Acetate

4-Oxo-4-(phenylsulfonamido)butanoic acid

Click to download full resolution via product page

A logical workflow for the synthesis of 4-oxo-4-(phenylsulfonamido)butanoic acid.

Potential Biological Activities and Signaling
Pathways
Specific biological activities and signaling pathways for 4-oxo-4-(phenylsulfonamido)butanoic

acid have not been detailed in the available literature. However, the broader classes of

sulfonamides and succinic acid derivatives are known to exhibit a range of biological effects.

This suggests potential areas of investigation for the title compound.
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General Activities of Sulfonamides
The sulfonamide functional group is a key component in a multitude of therapeutic agents.

Derivatives of N-phenylsulfonamide have been studied for various biological activities,

including:

Enzyme Inhibition:

Carbonic Anhydrase Inhibition: Targeting isoenzymes involved in conditions like glaucoma

and edema.

Cholinesterase Inhibition: A therapeutic strategy for managing Alzheimer's disease.

Antimicrobial Activity

Anti-inflammatory Effects

Anticancer Properties

The following diagram illustrates the potential, though unconfirmed, biological targets for a

generic sulfonamide-containing compound.
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Potential biological targets of sulfonamide-containing compounds.
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Conclusion
4-Oxo-4-(phenylsulfonamido)butanoic acid is a defined chemical entity with potential for further

investigation, particularly within the realms of medicinal chemistry and drug discovery. While

specific experimental and biological data for this compound are sparse, the information

available for structurally related molecules provides a solid foundation for future research. The

synthetic protocol for a similar compound offers a viable route for its preparation, and the

known biological activities of the sulfonamide class of compounds suggest promising avenues

for pharmacological screening. Further research is warranted to fully elucidate the

physicochemical properties, biological activities, and potential therapeutic applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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